2-Chloro-1-(4-ethoxyphenyl)ethanone
Overview
Description
2-Chloro-1-(4-ethoxyphenyl)ethanone is a chemical compound with the molecular formula C10H11ClO2 . It has a molecular weight of 198.65 . It is a compound used for proteomics research applications .
Molecular Structure Analysis
The InChI code for 2-Chloro-1-(4-ethoxyphenyl)ethanone is 1S/C10H11ClO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3 . The exact mass is 184.029107 g/mol .Scientific Research Applications
Synthesis of Hydroxypyrimidine Derivatives
2-Chloro-1-(4-hydroxyphenyl)ethanone, a compound similar to 2-Chloro-1-(4-ethoxyphenyl)ethanone, is used in the preparation of hydroxypyrimidine derivatives. These derivatives have been studied for their HDAC (histone deacetylase) inhibitory activity .
Intermediate in Pharmaceutical Synthesis
The compound is widely used as a synthetic intermediate in the production of various pharmaceuticals . The specific drugs synthesized using this compound are not mentioned in the source, but it’s clear that it plays a crucial role in the pharmaceutical industry.
Intermediate in Pesticide Synthesis
In addition to pharmaceuticals, 2-Chloro-1-(4-ethoxyphenyl)ethanone is also used as an intermediate in the synthesis of pesticides . This suggests its importance in the development of products that protect crops from pests.
Intermediate in Petrochemical Synthesis
The compound is used in the petrochemical industry as well . While the specific petrochemical products are not mentioned, it’s likely that it contributes to the production of various chemicals derived from petroleum.
Material Science Research
The compound is used in material science research . The specific applications within this field are not mentioned in the source, but it’s clear that it plays a role in the development of new materials.
Chromatography Research
2-Chloro-1-(4-ethoxyphenyl)ethanone is used in chromatography research . Chromatography is a technique used to separate mixtures, and this compound likely contributes to the development of new methods or improvements in this field.
Safety and Hazards
The safety information for 2-Chloro-1-(4-ethoxyphenyl)ethanone indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Mechanism of Action
Mode of Action
It is known that halogenated compounds can often act as electrophiles, reacting with nucleophilic sites in biological molecules .
Pharmacokinetics
It’s known that the compound has a molecular weight of 19865, which could influence its absorption and distribution . It’s also known to have a boiling point of 316.2°C at 760 mmHg and a density of 1.149 g/cm3 , which could impact its metabolism and excretion.
Result of Action
The molecular and cellular effects of 2-Chloro-1-(4-ethoxyphenyl)ethanone’s action are currently unknown due to the lack of research in this area .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-1-(4-ethoxyphenyl)ethanone. For instance, its stability could be affected by light and humidity . .
properties
IUPAC Name |
2-chloro-1-(4-ethoxyphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYLJLWLQPBRDLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60407359 |
Source
|
| Record name | 2-chloro-1-(4-ethoxyphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60407359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-(4-ethoxyphenyl)ethanone | |
CAS RN |
64953-82-8 |
Source
|
| Record name | 2-chloro-1-(4-ethoxyphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60407359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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